Cas no 1276056-91-7 (Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w))

Sodium 17β-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) is a deuterated steroid sulfate derivative, designed for research applications requiring isotopic labeling and enhanced stability. The incorporation of deuterium (d3) at the 4,16,16 positions provides a useful internal standard for mass spectrometry, improving analytical accuracy in quantitative assays. The sulfate group at the 3-position enhances solubility in aqueous matrices, facilitating biological studies. Stabilization with TRIS (50% w/w) ensures long-term stability, reducing degradation risks during storage. This compound is particularly valuable in pharmacokinetic, metabolic, and hormonal research, where precise quantification and structural integrity are critical. Its standardized formulation supports reproducibility in experimental workflows.

Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) structure

1276056-91-7 structure

Product Name:Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)

CAS No:1276056-91-7

MF:C₁₈H₂₁NaO₅S

MW:372.411115407944

CID:4760222

Update Time:2025-10-22

Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

- Sodium 17β-Dihydroequilenin-4,16,16-d3 3-Sulfate (stabilized with TRIS, 50% w/w)
- Sodium 17β-Dihydroequilenin-4,16,16-d3 3-Sulfate
- Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)
- Inchi： 1S/C18H20O5S.Na.H/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;;/h2-5,10,16-17,19H,6-9H2,1H3,(H,20,21,22);;/t16?,17-,18-;;/m0../s1
- InChI Key： AVRWPQNUHKNFDC-DJARZULCSA-N
- SMILES： C[C@@]12[C@H](C([H])([H])CC1C1=CC=C3C([H])=C(OS(O)(=O)=O)C=CC3=C1CC2)O.[NaH]

Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D448972-.2mg	Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)	1276056-91-7	.2mg	$ 64.00	2023-04-14
TRC	D448972-.4mg	Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)	1276056-91-7	.4mg	$ 87.00	2023-04-14
TRC	D448972-2mg	Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)	1276056-91-7	2mg	$ 282.00	2023-04-14

Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w)

Research Briefing on Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) and Related Compound 1276056-91-7

The compound Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) and its related compound with CAS number 1276056-91-7 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds, which belong to the class of steroid derivatives, are being investigated for their potential therapeutic applications, particularly in hormone-related disorders and cancer therapy. This research briefing aims to provide an overview of the latest findings, methodologies, and implications associated with these compounds.

Recent studies have highlighted the role of Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate in modulating estrogen receptor activity. The compound's deuterated form (d3) enhances its metabolic stability, making it a valuable tool for pharmacokinetic and pharmacodynamic studies. The stabilization with TRIS (50% w/w) further ensures its longevity in experimental settings, reducing degradation and improving reproducibility. Researchers have employed advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the compound in biological matrices, demonstrating its potential for clinical applications.

In parallel, the compound with CAS number 1276056-91-7 has been explored for its unique chemical properties and biological activity. Preliminary data suggest that this compound may act as a selective modulator of nuclear receptors, offering a promising avenue for targeted therapy. Structural elucidation via nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational dynamics, which are critical for understanding its mechanism of action. Computational modeling studies have further supported these findings, predicting high binding affinity to specific receptor sites.

The integration of these compounds into preclinical and clinical research has opened new possibilities for drug development. For instance, Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate has shown efficacy in animal models of breast cancer, where it inhibits tumor growth by disrupting estrogen signaling pathways. Similarly, 1276056-91-7 has demonstrated anti-inflammatory properties in vitro, suggesting its potential for treating autoimmune diseases. These findings underscore the importance of continued research into these compounds, with a focus on optimizing their therapeutic profiles and minimizing off-target effects.

In conclusion, the latest research on Sodium 17beta-Dihydroequilenin-4,16,16-d3 3-Sulfate (Stabilized with TRIS, 50% w/w) and 1276056-91-7 highlights their significant potential in the pharmaceutical industry. Their unique chemical and biological properties make them valuable candidates for further investigation, particularly in the context of hormone-related and inflammatory disorders. Future studies should aim to elucidate their mechanisms of action in greater detail and explore their clinical applicability through rigorous testing and validation.